5-Bromo-2-(ethylamino)nicotinonitrile
Overview
Description
5-Bromo-2-(ethylamino)nicotinonitrile is a chemical compound with the CAS number 1346541-88-5 . Its molecular weight is 226.08 . The IUPAC name for this compound is 5-bromo-2-(ethylamino)nicotinonitrile .
Molecular Structure Analysis
The InChI code for 5-Bromo-2-(ethylamino)nicotinonitrile is 1S/C8H8BrN3/c1-2-11-8-6(4-10)3-7(9)5-12-8/h3,5H,2H2,1H3,(H,11,12) . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
5-Bromo-2-(ethylamino)nicotinonitrile has a molecular weight of 226.08 . More detailed physical and chemical properties were not found in the available resources.Scientific Research Applications
The specific methods of application or experimental procedures would depend on the goals of the research. For example, in organic synthesis, the compound might be used in a reaction with another compound under specific conditions (e.g., temperature, pressure, solvent) to produce a desired product .
The results or outcomes of such research could include the successful synthesis of a new compound, the discovery of a new reaction mechanism, the development of a potential new drug, or the creation of a new material with desirable properties .
The specific methods of application or experimental procedures would depend on the goals of the research. For example, in organic synthesis, the compound might be used in a reaction with another compound under specific conditions (e.g., temperature, pressure, solvent) to produce a desired product .
The results or outcomes of such research could include the successful synthesis of a new compound, the discovery of a new reaction mechanism, the development of a potential new drug, or the creation of a new material with desirable properties .
The specific methods of application or experimental procedures would depend on the goals of the research. For example, in organic synthesis, the compound might be used in a reaction with another compound under specific conditions (e.g., temperature, pressure, solvent) to produce a desired product .
The results or outcomes of such research could include the successful synthesis of a new compound, the discovery of a new reaction mechanism, the development of a potential new drug, or the creation of a new material with desirable properties .
Safety And Hazards
properties
IUPAC Name |
5-bromo-2-(ethylamino)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrN3/c1-2-11-8-6(4-10)3-7(9)5-12-8/h3,5H,2H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQYOFQWUPVEXOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(C=C(C=N1)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50734949 |
Source
|
| Record name | 5-Bromo-2-(ethylamino)pyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50734949 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(ethylamino)nicotinonitrile | |
CAS RN |
1346541-88-5 |
Source
|
| Record name | 5-Bromo-2-(ethylamino)pyridine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50734949 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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